Cas no 3496-83-1 (Cyclohexanamine,N-[(1-methylethyl)carbonimidoyl]-)

Cyclohexanamine,N-[(1-methylethyl)carbonimidoyl]- structure
3496-83-1 structure
Product Name:Cyclohexanamine,N-[(1-methylethyl)carbonimidoyl]-
CAS No:3496-83-1
MF:C10H18N2
MW:166.263322353363
CID:311145
PubChem ID:151103
Update Time:2025-04-19

Cyclohexanamine,N-[(1-methylethyl)carbonimidoyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanamine,N-[(1-methylethyl)carbonimidoyl]-
    • N-cyclohexyl-N'-propan-2-ylmethanediimine
    • 1-Cyclohexyl-3-isopropylcarbodiimide
    • Cyclohexanamine, N-((1-methylethyl)carbonimidoyl)-
    • N-((1-Methylethyl)carbonimidoyl)cyclohexanamine
    • N-Cyclohexyl-N'-isopropylcarbodiimide
    • SCHEMBL1290338
    • 3496-83-1
    • N-Cyclohexyl-N'-isopropylcarbodiimide #
    • Cic-diimide
    • KIQLXXNKZOFPDE-UHFFFAOYSA-N
    • DTXSID70188506
    • 1-cyclohexyl-3-(2-propyl)carbodiimide
    • Inchi: 1S/C10H18N2/c1-9(2)11-8-12-10-6-4-3-5-7-10/h9-10H,3-7H2,1-2H3
    • InChI Key: KIQLXXNKZOFPDE-UHFFFAOYSA-N
    • SMILES: N(=C=NC(C)C)C1CCCCC1

Computed Properties

  • Exact Mass: 166.14714
  • Monoisotopic Mass: 166.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 24.7Ų

Experimental Properties

  • Density: 0.96
  • Boiling Point: 202.6°Cat760mmHg
  • Flash Point: 67.8°C
  • Refractive Index: 1.512
  • PSA: 24.72
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